Cas no 71064-07-8 (1,2-Benzisoxazole, 4,6-dimethoxy-)

• Product Name: 1,2-Benzisoxazole, 4,6-dimethoxy-
• CAS No: 71064-07-8
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 2106782
• Update Time: 2023-08-03

1,2-Benzisoxazole, 4,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethoxy-1,2-Benzisoxazole
• 1,2-Benzisoxazole, 4,6-dimethoxy-
• WDVYLYYDNBRGFU-UHFFFAOYSA-N

• Inchi： 1S/C9H9NO3/c1-11-6-3-8(12-2)7-5-10-13-9(7)4-6/h3-5H,1-2H3
• InChI Key： WDVYLYYDNBRGFU-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C=N1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 44.5